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Compound of Interest

Compound Name: 3-Cyano-2-methylpyridine

Cat. No.: B167422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 3-Cyano-2-
methylpyridine as a key building block in the synthesis of modern agrochemicals. This

document details the synthetic pathways to major agrochemicals, provides experimental

protocols for key transformations, and presents quantitative efficacy data for the final products.

Introduction
3-Cyano-2-methylpyridine is a valuable heterocyclic intermediate, prized for its reactive nitrile

group and substituted pyridine ring. These features allow for its elaboration into a variety of

complex molecules with significant biological activity. In the agrochemical industry, this

compound serves as a strategic precursor for the synthesis of high-value fungicides and

insecticides, contributing to the development of effective crop protection solutions.

This document will focus on the synthetic applications of 3-Cyano-2-methylpyridine in the

preparation of two notable agrochemicals: the fungicide Boscalid and the insecticide

Flonicamid.

Synthetic Pathways and Logical Relationships
The following diagram illustrates the logical workflow from the starting material, 3-Cyano-2-
methylpyridine, to the target agrochemicals, Boscalid and Flonicamid, through key

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b167422?utm_src=pdf-interest
https://www.benchchem.com/product/b167422?utm_src=pdf-body
https://www.benchchem.com/product/b167422?utm_src=pdf-body
https://www.benchchem.com/product/b167422?utm_src=pdf-body
https://www.benchchem.com/product/b167422?utm_src=pdf-body
https://www.benchchem.com/product/b167422?utm_src=pdf-body
https://www.benchchem.com/product/b167422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


intermediates.
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3-Cyano-2-methylpyridine 2-Methylnicotinic Acid
Hydrolysis

2-Chloronicotinic Acid
Chlorination

4-(Trifluoromethyl)nicotinic Acid

Trifluoromethylation*

Boscalid
(Fungicide)

Amide Coupling

Flonicamid
(Insecticide)

Amidation

*Note: Direct trifluoromethylation of 2-methylnicotinic acid can be challenging.
Alternative routes often start from different pyridine precursors.
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(3-Cyano-2-methylpyridine)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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